L-lactate dehydrogenase A chain (254-265)
Description
L-lactate dehydrogenase A chain
Scientific Research Applications
Biochemical Relevance and Therapeutic Potential
L-lactate dehydrogenase (LDH) is a key enzyme in anaerobic metabolism and plays a critical role in glucose restoration during gluconeogenesis and single-stranded DNA metabolism. Its preserved structure across species and evolutionary changes in amino acid sequences make LDH a significant target for the design of functional molecules to modulate its expression and catalytic potential. Research has particularly focused on LDH isozymes and inhibitors, revealing their therapeutic potentials (Laganà et al., 2019).
Structural and Functional Insights
The complete primary structure of the allosteric L-lactate dehydrogenase from Lactobacillus casei has been established, consisting of 325 amino acid residues. This structure shows distinct homology with non-allosteric vertebrate enzymes, particularly within the active center. Differences include the absence of certain amino acid residues at the N and C termini. This study provides insights into the binding site of allosteric effectors and pH-induced spectroscopic property changes, based on the primary structure (Hensel et al., 1983).
Electrophysiological Applications
The electrochemical evaluation of lactate dehydrogenase immobilized in polyacrylamide gels over a platinum grid matrix has been explored. This application involves the oxidation of L-lactate with subsequent measurable electrochemical potential, indicating the potential of immobilized lactate dehydrogenase in detecting L-lactate acid in aqueous solutions (Chen & Liu, 1977).
Genetic and Metabolic Engineering
In the study of Thermoanaerobacterium saccharolyticum, the gene encoding L-lactate dehydrogenase was cloned and used to create a mutant strain that does not produce lactic acid. This represents an important step in metabolic engineering, especially for developing strains that do not produce organic acids, highlighting the versatility of LDH in biotechnological applications (Desai, Guerinot & Lynd, 2004).
Evolutionary Perspectives
A study on the evolutionary relationship of NAD(+)-dependent D-lactate dehydrogenase revealed no sequence similarity with L-lactate dehydrogenase. However, it showed similarities with other 2-hydroxy acid dehydrogenases, suggesting that L- and D-specific dehydrogenase genes evolved from different ancestors, thereby representing distinct enzyme families. This study contributes to the understanding of LDH's evolutionary context and structural diversity (Kochhar et al., 1992).
properties
Product Name |
L-lactate dehydrogenase A chain (254-265) |
|---|---|
sequence |
LSVADLAESIMK |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
L-lactate dehydrogenase A chain (254-265) |
Origin of Product |
United States |
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